![molecular formula C14H24ClN3OS B2644265 1-(4-((4-Methylthiazol-2-yl)methyl)piperazin-1-yl)pentan-1-one hydrochloride CAS No. 1323604-72-3](/img/structure/B2644265.png)
1-(4-((4-Methylthiazol-2-yl)methyl)piperazin-1-yl)pentan-1-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While there is no direct synthesis process available for this specific compound, related compounds have been synthesized through multi-step procedures . For instance, a library of structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives have been designed and synthesized . The structures of these compounds were characterized by IR, 1H NMR, 13C NMR, and mass spectral technique .Scientific Research Applications
Anticancer Activity
- A study by Lv et al. (2019) explored a heterocyclic compound related to 1-(4-((4-Methylthiazol-2-yl)methyl)piperazin-1-yl)pentan-1-one hydrochloride. They found significant anticancer activities against human bone cancer cell lines and potential antiviral activity through molecular docking studies.
Antidepressant and Antianxiety Activities
- Kumar et al. (2017) designed and synthesized novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine. Their study demonstrated antidepressant and antianxiety activities in mice, with some compounds showing significant effects (Kumar et al., 2017).
Antimicrobial and Antifungal Properties
- The study by Mekky and Sanad (2020) synthesized novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker. These compounds exhibited significant antibacterial and biofilm inhibition activities, including against MRSA and VRE bacterial strains (Mekky & Sanad, 2020).
Enzyme Inhibition
- Yurttaş et al. (2013) reported on new thiazole-piperazines as acetylcholinesterase inhibitors. Some compounds demonstrated notable inhibition rates, suggesting potential in addressing conditions related to enzyme activity (Yurttaş, Kaplancıklı, & Özkay, 2013).
Binding Studies
- Karthikeyan et al. (2015) investigated the binding characteristics of a piperazine derivative to bovine serum albumin. They utilized fluorescence spectroscopy and molecular modeling studies to explore the binding dynamics and potential pharmacokinetic mechanism (Karthikeyan et al., 2015).
Solubility and Pharmacokinetics
- Volkova, Levshin, and Perlovich (2020) studied a novel potential antifungal compound of the 1,2,4-triazole class, examining its solubility and partitioning processes in biologically relevant solvents. This research is crucial for understanding drug delivery and distribution in biological systems (Volkova, Levshin, & Perlovich, 2020).
properties
IUPAC Name |
1-[4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]pentan-1-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3OS.ClH/c1-3-4-5-14(18)17-8-6-16(7-9-17)10-13-15-12(2)11-19-13;/h11H,3-10H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUGKACGWXDTRLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)N1CCN(CC1)CC2=NC(=CS2)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-((4-Methylthiazol-2-yl)methyl)piperazin-1-yl)pentan-1-one hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.